Cas no 720693-00-5 (Benzamide,3-cyano-4-methoxy-N-methyl-)

• Product Name: Benzamide,3-cyano-4-methoxy-N-methyl-
• CAS No: 720693-00-5
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• CID: 558414
• PubChem ID: 45091465
• Update Time: 2025-04-19

Benzamide,3-cyano-4-methoxy-N-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzamide,3-cyano-4-methoxy-N-methyl-
• 3-Cyano-N-methyl-4-methoxybenzamide
• 3-cyano-4-methoxy-N-methylbenzamide
• Benzamide, 3-cyano-4-methoxy-N-methyl- (9CI)
• DTXSID50666837
• 720693-00-5
• SCHEMBL3082468

• Inchi： 1S/C10H10N2O2/c1-12-10(13)7-3-4-9(14-2)8(5-7)6-11/h3-5H,1-2H3,(H,12,13)
• InChI Key： XJYXZKGVRRZNFE-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C(NC)=O)=CC=1C#N

Computed Properties

• Exact Mass: 190.074
• Monoisotopic Mass: 190.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.1A^2
• XLogP3: 0.9